![molecular formula C19H24N2OS B4057769 N-[(1-adamantylamino)carbonothioyl]-3-methylbenzamide](/img/structure/B4057769.png)
N-[(1-adamantylamino)carbonothioyl]-3-methylbenzamide
Overview
Description
“N-[(1-adamantylamino)carbonothioyl]-3-methylbenzamide” is a compound that contains an adamantyl group, which is a bulky, three-dimensional structure often used in medicinal chemistry due to its lipophilic nature and ability to improve the bioavailability of drugs . The compound also contains a benzamide group, which is a common motif in pharmaceuticals and could contribute to its biological activity.
Scientific Research Applications
Palladium-Mediated Radiolabelling for Positron Emission Tomography
Jennings et al. (2011) explored N-heterocyclic carbenes, including N,N′-bis(1-adamantyl)imidazolium chloride, as ligands in palladium-mediated carbonylation reactions for synthesizing radiolabelled amides. This method is significant for developing radiotracers for positron emission tomography (PET), offering high radiochemical yield and purity, which is crucial for diagnostic imaging in medicine (Jennings, L. E., Kealey, S., Miller, P., Gee, A., & Long, N., 2011).
Anionic Polymerization and Thermal Properties
Kang et al. (2015) investigated the anionic polymerization of N-(1-adamantyl)-N-4-vinylbenzylideneamine, demonstrating how adamantyl groups influence polymerization behavior and thermal properties of polymers. This research contributes to the development of polymers with specific characteristics, such as high thermal stability, which is essential for advanced materials science applications (Kang, B.-G., Shoji, H., Kataoka, H., Kurashima, R., Lee, J.-S., & Ishizone, T., 2015).
Ligand Design in Catalysis
Fang et al. (2014) focused on the design and development of ligands for palladium-catalyzed carbonylation reactions. Their work highlighted the importance of ligand architecture, including those with adamantyl substituents, in influencing reaction outcomes. This is pivotal for synthesizing bioactive compounds and pharmaceuticals, demonstrating the role of such ligands in enhancing reaction selectivity and efficiency (Fang, W., Zhu, H., Deng, Q., Liu, S., Liu, X., Shen, Y., & Tu, T., 2014).
Carbene Chemistry and Interactions
Jabłoński (2022) studied the interactions within dimers of N-heterocyclic carbenes, including those derived from adamantyl groups. The research provides insights into the carbene⋯H-D hydrogen bond and its significance in chemical reactions, highlighting the potential of such carbene complexes in synthetic chemistry and catalysis (Jabłoński, M., 2022).
High Thermal Stability of Energy Compounds
Luo et al. (2008) synthesized and characterized 1-(1-Adamantylamino)-2,4,6-trinitrobenzene, showcasing its high thermal stability. This compound's synthesis and stability are of interest for developing new materials with potential applications in energy storage and explosives (Luo, S., Pan, W.-L., Chi, Y., Xu, Y., Huang, K.-L., & Hu, C.-W., 2008).
Properties
IUPAC Name |
N-(1-adamantylcarbamothioyl)-3-methylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2OS/c1-12-3-2-4-16(5-12)17(22)20-18(23)21-19-9-13-6-14(10-19)8-15(7-13)11-19/h2-5,13-15H,6-11H2,1H3,(H2,20,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUTANIVFRLFPIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC(=S)NC23CC4CC(C2)CC(C4)C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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